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Compound of Interest

Compound Name:
3-((4-

Chlorophenoxy)methyl)aniline

CAS No.: 1016681-15-4

Cat. No.: B2434024 Get Quote

Executive Summary: Immediate Action Protocol
As researchers, we often handle complex intermediates like 3-((4-
Chlorophenoxy)methyl)aniline (CAS: 1400872-19-6) during lead optimization.[1][2] This

compound presents a dual challenge: it is an aniline derivative (toxic, oxidation-prone) and a

halogenated ether (environmental persistence).[1][2]

Do not dispose of this down the drain. The presence of the chlorophenoxy moiety classifies this

strictly as Halogenated Organic Waste, requiring high-temperature incineration with acid gas

scrubbing.[1][2]
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Scenario Immediate Action

Routine Liquid Waste

Segregate into Halogenated Solvent waste

stream.[1][2] Do NOT mix with oxidizers or

acids.[1][2][3]

Solid Waste
Collect contaminated gloves/weighing boats in a

Hazardous Solid Waste bag/drum.

Spill (< 100 mL)

Evacuate area, don PPE, absorb with inert

material (vermiculite), and seal in a labeled jar.

[1][2]

Skin Contact

Wash immediately with soap and water for 15

minutes.[1][2] Aniline derivatives can absorb

transdermally.[1][2]

Chemical Profile & Hazard Identification
To dispose of a chemical safely, you must understand its reactivity and toxicity profile.[2] This

compound is not just "waste"; it is a reactive amine capable of forming toxic byproducts if

mishandled.[1][2]

CAS Number: 1400872-19-6[1][2][4][5]

Molecular Formula: C₁₃H₁₂ClNO[1][2][5]

Key Functional Groups: Primary Amine (–NH₂), Ether Linkage (–O–), Aryl Chloride (–Cl).[1]

[2]

GHS Hazard Classification
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Hazard Class Category Description

Acute Toxicity Cat 3 (Oral/Dermal/Inhal)

Toxic if swallowed, in contact

with skin, or inhaled.[1][2][6][7]

[8]

Aquatic Toxicity Cat 1 (Chronic)
Very toxic to aquatic life with

long-lasting effects.[1][2][9][8]

Target Organ Tox STOT-RE

Potential damage to blood

(methemoglobinemia) and

kidneys.[1][2]

Scientific Insight: The aniline moiety makes this compound susceptible to oxidation.[1] Waste

containers should be kept tightly sealed not just to prevent spills, but to limit air exposure which

can darken the waste and form azo/azoxy polymers, complicating analysis by waste vendors

[1, 2].[2]

Waste Segregation & Handling
Proper segregation is the cornerstone of laboratory safety and cost management.[1]

Halogenated wastes cost significantly more to dispose of than non-halogenated wastes

because they require specialized incineration to neutralize corrosive HCl gas generated during

combustion [3].[1][2]

The Segregation Logic (Decision Tree)
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Waste Generation:
3-((4-Chlorophenoxy)methyl)aniline

Physical State?

Liquid
(Mother Liquor/Solvent)

Solid
(Gloves, Silica, Filter Paper)

Contains Halogenated
Solvents? (DCM, Chloroform)

Stream C:
Hazardous Solid Waste

(Double Bagged)

Stream A:
Halogenated Organic Waste

Yes (Preferred)

Stream B:
Toxic Non-Halogenated Waste

(Only if solvent is MeOH/EtOAc)

No

Click to download full resolution via product page

Figure 1: Waste segregation logic flow.[1][2] Note that while the solute itself is halogenated,

small amounts in non-halogenated solvents might technically pass as non-halogenated

streams depending on local regulations (typically <1-2% halogen content).[1][2] However, Best

Practice dictates treating all solutions of this compound as Halogenated Waste to ensure

complete destruction.[1][2]

Detailed Disposal Protocols
Protocol A: Liquid Waste (Reaction Mixtures & Mother
Liquors)
Objective: Safely contain liquid waste for incineration.
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Container Selection: Use a high-density polyethylene (HDPE) or glass container.[1][2] Avoid

metal cans if the waste is acidic, as amine salts can be corrosive.[2]

Labeling: Attach a hazardous waste tag before adding the first drop.[1]

Chemical Name: Write out "3-((4-Chlorophenoxy)methyl)aniline solution". Do not use

abbreviations or structural formulas alone.

Constituents: List the solvent (e.g., "Dichloromethane 95%, 3-((4-
Chlorophenoxy)methyl)aniline 5%").

Hazard Checkbox: Mark "Toxic" and "Irritant".[1][2]

Transfer: Pour waste using a funnel in a fume hood.

Closure: Screw the cap on tightly. Do not leave the funnel in the bottle.

Protocol B: Solid Waste (Contaminated PPE &
Consumables)
Objective: Prevent secondary exposure from contaminated solids.[1][2]

Collection: Place contaminated nitrile gloves, weighing boats, and pipette tips into a clear,

heavy-duty plastic bag (minimum 4 mil thickness).[1][2]

Silica Gel: If you purified the compound via flash chromatography, the silica cartridge

contains adsorbed compound.[1] Allow the solvent to evaporate in a fume hood, then

dispose of the dry cartridge in the solid hazardous waste drum.[2]

Sealing: Twist and tape the bag neck (gooseneck seal) or use a zip-tie.[1][2]

Secondary Containment: Place the sealed bag into the laboratory's designated "Hazardous

Solid Waste" drum.

Protocol C: Empty Containers
Objective: Render the original container non-hazardous (RCRA Empty).
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Triple Rinse: Rinse the empty reagent bottle three times with a solvent capable of dissolving

the residue (e.g., Acetone or Methanol).[2]

Dispose of Rinsate: Pour the rinsate into the Liquid Waste container (Protocol A).

Deface Label: Cross out the chemical name and write "EMPTY".[1][2]

Disposal: The bottle can now be discarded in glass trash or recycled, depending on facility

rules [4].

Spill Response Workflow
Accidents happen. Your response must be calm and calculated.

1. Alert & Evacuate
(Notify Lab Personnel)

2. Don PPE
(Double Gloves, Goggles, Lab Coat)

3. Containment
(Circle spill with absorbent socks)

4. Absorb
(Cover with Vermiculite/Sand)

5. Collect
(Scoop into wide-mouth jar)

6. Decontaminate
(Scrub area with soap/water)

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol.

Critical Note: Do not use bleach (sodium hypochlorite) to clean up aniline spills immediately.[1]

[2] Hypochlorites can react with amines to form N-chloroamines, which are unstable and

potentially explosive.[1][2] Use simple soap and water or a specialized surfactant cleaner [5].[1]

[2]

Regulatory Framework (US Context)
While this specific CAS number may not be listed on the EPA's "P" or "U" lists (unlike Aniline,

U012), it is regulated by Characteristic:

Toxicity (TC): Due to its structural similarity to other toxic anilines, it must be treated as toxic

waste.[1][2]

Halogenated Solvents (F-List): If mixed with spent halogenated solvents (Methylene

Chloride, etc.), the entire mixture becomes F-listed waste (F001/F002) [3].[1][2]
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Compliance Check:

Do not dilute to simulate non-hazardous waste (Dilution is not the solution to pollution).[1][2]

Do not evaporate solvents in the hood to reduce waste volume (Illegal treatment).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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